Cas no 1214383-53-5 (Methyl 3,5-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 3,5-di(pyridin-4-yl)benzoate
• CAS No: 1214383-53-5
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 4955203
• Update Time: 2025-05-20

Methyl 3,5-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,5-di(pyridin-4-yl)benzoate
• methyl 3,5-dipyridin-4-ylbenzoate
• Methyl 3,5-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H14N2O2/c1-22-18(21)17-11-15(13-2-6-19-7-3-13)10-16(12-17)14-4-8-20-9-5-14/h2-12H,1H3
• InChI Key： NNFNAVKOMRNSPR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CN=CC=2)C=C(C2C=CN=CC=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 336
• XLogP3: 2.9
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 3,5-di(pyridin-4-yl)benzoate

Recent Advances in the Study of Methyl 3,5-di(pyridin-4-yl)benzoate (CAS: 1214383-53-5) in Chemical Biology and Pharmaceutical Research

Methyl 3,5-di(pyridin-4-yl)benzoate (CAS: 1214383-53-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridinyl-benzoate structure, has shown promising potential in various applications, including drug discovery, molecular imaging, and targeted therapy. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and interactions with biological targets, providing valuable insights for future therapeutic development.

The synthesis of Methyl 3,5-di(pyridin-4-yl)benzoate has been optimized in recent research to improve yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed, resulting in more efficient production processes. These advancements are critical for scaling up the compound for preclinical and clinical studies, ensuring a reliable supply for further investigations.

In pharmacological studies, Methyl 3,5-di(pyridin-4-yl)benzoate has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs). Its ability to bind to key regulatory proteins involved in cellular signaling pathways has been explored, with particular emphasis on its potential as an inhibitor of oncogenic targets. Recent findings suggest that this compound may offer a novel approach to cancer therapy by disrupting critical interactions that drive tumor progression.

Furthermore, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Studies have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and clearance rates remain. Researchers are actively working on structural modifications to enhance its bioavailability and reduce off-target effects, paving the way for more effective therapeutic applications.

In addition to its therapeutic potential, Methyl 3,5-di(pyridin-4-yl)benzoate has been utilized in molecular imaging. Its fluorescent properties and selective binding affinity make it a promising candidate for visualizing specific biological processes in real-time. Recent developments in imaging technologies have leveraged these characteristics to study disease mechanisms at the molecular level, offering new diagnostic and monitoring tools.

The safety and toxicity profile of Methyl 3,5-di(pyridin-4-yl)benzoate have also been a focus of recent research. Preliminary toxicological assessments indicate a relatively low risk of adverse effects at therapeutic doses, but comprehensive studies are still needed to evaluate long-term safety. These findings are essential for advancing the compound into clinical trials and ensuring its suitability for human use.

In conclusion, Methyl 3,5-di(pyridin-4-yl)benzoate (CAS: 1214383-53-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to molecular imaging, highlight its potential to address unmet medical needs. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its properties for clinical translation, making it a key player in the future of precision medicine.